2-[3-(4-chlorophenyl)-5-methyl-7-oxo-7H-furo[3,2-g]chromen-6-yl]-N-(1,1-dioxidotetrahydro-3-thienyl)-N-methylacetamide

• Molecular Formula: C25H22ClNO6S
• Molecular Weight: 500 g/mol
• IUPAC Name: 2-[3-(4-chlorophenyl)-5-methyl-7-oxofuro[3,2-g]chromen-6-yl]-N-(1,1-dioxothiolan-3-yl)-N-methylacetamide
• InChI: InChI=1S/C25H22ClNO6S/c1-14-18-9-20-21(15-3-5-16(26)6-4-15)12-32-22(20)11-23(18)33-25(29)19(14)10-24(28)27(2)17-7-8-34(30,31)13-17/h3-6,9,11-12,17H,7-8,10,13H2,1-2H3
• InChI Key: XFMWSNBQBFSNLX-UHFFFAOYSA-N
• SMILES: CC1=C(C(=O)OC2=C1C=C3C(=C2)OC=C3C4=CC=C(C=C4)Cl)CC(=O)N(C)C5CCS(=O)(=O)C5
• Canonical SMILES: CC1=C(C(=O)OC2=CC3=C(C=C12)C(=CO3)C4=CC=C(C=C4)Cl)CC(=O)N(C)C5CCS(=O)(=O)C5

Description

2-[3-(4-chlorophenyl)-5-methyl-7-oxo-7H-furo[3,2-g]chromen-6-yl]-N-(1,1-dioxidotetrahydro-3-thienyl)-N-methylacetamide is a synthetic compound that is used in scientific research. It is a member of the furochromone family and has been shown to have potential therapeutic effects in various diseases.

Mechanism of Action

The mechanism of action of 2-[3-(4-chlorophenyl)-5-methyl-7-oxo-7H-furo[3,2-g]chromen-6-yl]-N-(1,1-dioxidotetrahydro-3-thienyl)-N-methylacetamide is not fully understood. However, it has been shown to inhibit certain enzymes and signaling pathways that are involved in disease progression. It has also been shown to have antioxidant and anti-inflammatory properties.
Biochemical and Physiological Effects:
2-[3-(4-chlorophenyl)-5-methyl-7-oxo-7H-furo[3,2-g]chromen-6-yl]-N-(1,1-dioxidotetrahydro-3-thienyl)-N-methylacetamide has been shown to have various biochemical and physiological effects. It has been shown to inhibit cell proliferation and induce cell death in cancer cells. It has also been shown to reduce inflammation in various disease models. In addition, it has been shown to have neuroprotective effects in neurological disorders.

Advantages and Limitations for Lab Experiments

One advantage of using 2-[3-(4-chlorophenyl)-5-methyl-7-oxo-7H-furo[3,2-g]chromen-6-yl]-N-(1,1-dioxidotetrahydro-3-thienyl)-N-methylacetamide in lab experiments is its potential therapeutic effects in various diseases. It can be used as a tool in drug discovery and development. However, one limitation is its complex synthesis method, which requires expertise in organic chemistry.

Future Directions

There are several future directions for 2-[3-(4-chlorophenyl)-5-methyl-7-oxo-7H-furo[3,2-g]chromen-6-yl]-N-(1,1-dioxidotetrahydro-3-thienyl)-N-methylacetamide. One direction is to further investigate its mechanism of action and its potential therapeutic effects in various diseases. Another direction is to develop more efficient synthesis methods for this compound. Additionally, it can be used as a starting point for the development of novel therapeutic agents.

Synthesis Methods

The synthesis method of 2-[3-(4-chlorophenyl)-5-methyl-7-oxo-7H-furo[3,2-g]chromen-6-yl]-N-(1,1-dioxidotetrahydro-3-thienyl)-N-methylacetamide involves several steps. The first step is the synthesis of the furochromone intermediate, which is then reacted with a thiol-containing compound to form the final product. The synthesis of this compound is complex and requires expertise in organic chemistry.

Scientific Research Applications

2-[3-(4-chlorophenyl)-5-methyl-7-oxo-7H-furo[3,2-g]chromen-6-yl]-N-(1,1-dioxidotetrahydro-3-thienyl)-N-methylacetamide has been used in various scientific research studies. It has been shown to have potential therapeutic effects in cancer, inflammation, and neurological disorders. It has also been used as a tool in drug discovery and development.